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Compound of Interest

Compound Name: SR 43845

Cat. No.: B1681100 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the renin inhibitor SR 43845, with a focus on the reproducibility of

experimental findings. This document outlines the mechanism of action of SR 43845 within the

renin-angiotensin system, presents available experimental data, and compares its performance

with alternative renin-angiotensin system inhibitors, namely the direct renin inhibitor Aliskiren

and the ACE inhibitor Captopril.

The Renin-Angiotensin Signaling Pathway
The renin-angiotensin system (RAS) is a critical hormonal cascade that regulates blood

pressure and fluid balance.[1] The system is initiated by the enzyme renin, which cleaves

angiotensinogen to form angiotensin I. Angiotensin-converting enzyme (ACE) then converts

angiotensin I to angiotensin II, a potent vasoconstrictor that also stimulates the release of

aldosterone, leading to sodium and water retention and an increase in blood pressure.[1] Direct

renin inhibitors, like SR 43845 and Aliskiren, block the first and rate-limiting step of this

cascade.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clinicaltrials.eu [clinicaltrials.eu]

2. ClinicalTrials.gov [clinicaltrials.gov]

To cite this document: BenchChem. [Reproducibility of Experiments Using SR 43845: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681100#reproducibility-of-experiments-using-sr-
43845]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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